3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)pyrazine-2-carbonitrile

• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-[3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C18H20N6O/c1-13-8-22-17(23-9-13)25-12-18-4-2-3-14(18)10-24(11-18)16-15(7-19)20-5-6-21-16/h5-6,8-9,14H,2-4,10-12H2,1H3
• InChI Key: NRUKHAFMVCXGDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C4=NC=CN=C4C#N

Description

3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)pyrazine-2-carbonitrile is a complex organic compound with potential applications in various scientific fields. Its unique structure, which includes a pyrazine ring and a pyrimidinyl group, makes it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)pyrazine-2-carbonitrile involves multiple steps, each requiring specific reaction conditions. The synthetic route typically begins with the preparation of the pyrimidinyl group, followed by the formation of the pyrazine ring. Industrial production methods may involve optimizing these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its functional groups.

Substitution: It can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)pyrazine-2-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with molecular targets in biological systems. It can bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Compared to other similar compounds, 3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)pyrazine-2-carbonitrile stands out due to its unique combination of functional groups. Similar compounds include:

• 3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-1,2-dihydropyridin-2-one.
• 3-(3a-{[(5-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-1-methyl-1H-indazole.

These compounds share some structural similarities but differ in their specific functional groups and overall structure, leading to different properties and applications.